Cas no 1170655-93-2 (N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide)

• Product Name: N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide
• CAS No: 1170655-93-2
• MF: C₁₅H₁₀ClNO₅S
• MW: 351.761601924896
• CID: 5391089
• Update Time: 2025-06-13

N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-hydroxyphenyl)-2-oxochromene-6-sulfonamide
• N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide

• Inchi： 1S/C15H10ClNO5S/c16-10-2-4-13(18)12(8-10)17-23(20,21)11-3-5-14-9(7-11)1-6-15(19)22-14/h1-8,17-18H
• InChI Key： WLRDGMOKIWFJMX-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(S(NC3=CC(Cl)=CC=C3O)(=O)=O)C=C2)C=C1

Additional information on N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide

Professional Introduction to N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide (CAS No. 1170655-93-2)

N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide, identified by its CAS number 1170655-93-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its chromene core and sulfonamide functional group, has garnered attention due to its potential applications in drug development and therapeutic interventions.

The structural features of N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide make it a versatile candidate for further investigation. The chromene scaffold, known for its stability and bioactivity, is often employed in the design of pharmacophores. In particular, the presence of a chloro substituent at the 5-position and a hydroxyl group at the 2-position enhances its reactivity and binding affinity to biological targets.

The sulfonamide moiety at the 6-position of the chromene ring adds another layer of functionality, enabling interactions with various biological receptors and enzymes. This dual functionality makes N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide a promising candidate for the development of novel therapeutic agents.

In recent years, there has been a growing interest in chromene derivatives due to their demonstrated pharmacological properties. Studies have shown that chromenes exhibit anti-inflammatory, antioxidant, and antimicrobial activities. The specific substitution pattern in N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide may contribute to enhanced biological activity, making it a valuable compound for further exploration.

The synthesis of N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide involves multiple steps, including condensation reactions and sulfonation processes. The precise control of reaction conditions is crucial to achieving high yields and purity. Advanced synthetic methodologies, such as catalytic asymmetric synthesis and flow chemistry, may be employed to optimize the production process.

Evaluation of the pharmacological properties of N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide has been conducted through in vitro and in vivo studies. These investigations have revealed potential therapeutic applications in areas such as cancer treatment, neuroprotection, and cardiovascular diseases. The compound's ability to modulate key biological pathways makes it an attractive candidate for further clinical development.

The role of computational chemistry in the study of N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and interactions with biological targets. These predictions provide valuable insights into the compound's mechanism of action and guide the design of more effective derivatives.

The future prospects for N-(5-chloro-2-hydroxyphenyl)-2-oxo-2H-chromene-6-sulfonamide are promising. Ongoing research aims to elucidate its full spectrum of biological activities and explore novel synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.